Cas no 1597-82-6 (Paramethasone Acetate)

• Product Name: Paramethasone Acetate
• CAS No: 1597-82-6
• MF: C₂₄H₃₁FO₆
• MW: 434.49775147438
• MDL: MFCD00200359
• CID: 149710
• PubChem ID: 443928
• Update Time: 2025-04-19

Paramethasone Acetate Chemical and Physical Properties

Names and Identifiers

• Paramethasone Acetate
• Paramethasone 21-acetate
• [2-[(6S,8S,9S,10R,11S,13S,14S,16R,17R)-6-fluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
• Paramethasone Acetat
• PARAMETHASONE ACETATE, USP STANDARD
• Pregna-1,4-diene-3,20-dione,21-(acetyloxy)-6-fluoro-11,17-dihydroxy-16-methyl-, (6a,11b,16a)-
• DSSTox_CID_3422
• Paramethasone-21-acetate

• MDL： MFCD00200359
• Inchi： 1S/C24H31FO6/c1-12-7-16-15-9-18(25)17-8-14(27)5-6-22(17,3)21(15)19(28)10-23(16,4)24(12,30)20(29)11-31-13(2)26/h5-6,8,12,15-16,18-19,21,28,30H,7,9-11H2,1-4H3/t12-,15+,16+,18+,19+,21-,22+,23+,24+/m1/s1
• InChI Key： HYRKAAMZBDSJFJ-LFDBJOOHSA-N
• SMILES： F[C@@H]1C2=CC(C=C[C@]2(C)[C@H]2[C@H](C[C@]3(C)[C@@](C(COC(C)=O)=O)([C@H](C)C[C@H]3[C@@H]2C1)O)O)=O

Computed Properties

• Exact Mass: 434.21000

Experimental Properties

• Density: 1.1517 (estimate)
• Melting Point: 228-241° (dec)
• PSA: 100.90000
• LogP: 2.32240
• Specific Rotation: D +85°

Paramethasone Acetate Security Information

• Toxicity：LD50 i.p. in female rats: 392±23 mg/kg (Goldenthal)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives